N-cyclobutyl-7-[3-(3-thienyl)propanoyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine

• IUPAC Name: 1-[4-(cyclobutylamino)-5,6,8,9-tetrahydropyrimido[4,5-d]azepin-7-yl]-3-thiophen-3-ylpropan-1-one
• InChI: InChI=1S/C19H24N4OS/c24-18(5-4-14-8-11-25-12-14)23-9-6-16-17(7-10-23)20-13-21-19(16)22-15-2-1-3-15/h8,11-13,15H,1-7,9-10H2,(H,20,21,22)
• InChI Key: GAGVGZBLYNUGKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=NC=NC3=C2CCN(CC3)C(=O)CCC4=CSC=C4
• Molecular Formula: C19H24N4OS
• Molecular Weight: 356.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with several rings and functional groups. The cyclobutyl and thienyl groups would likely contribute to the overall stability and reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of various functional groups could allow for a range of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Efficient Synthesis Techniques

Studies on the synthesis of complex heterocycles, such as tetrahydrobenzo[b]azepines and cyclobutene-fused azepines, involve methodologies that might be applicable to the synthesis of N-cyclobutyl-7-[3-(3-thienyl)propanoyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine. For instance, the use of palladium/norbornene (Pd/NBE) cooperative catalysis has been reported for the modular preparation of functionalized tetrahydrobenzo[b]azepines, highlighting a method that could be relevant for synthesizing complex molecules including the specified compound (Liu et al., 2021). Additionally, gold-catalyzed intramolecular cycloisomerization of ketene N,N-acetals presents a novel approach for synthesizing structurally complex heterocycles, which could be applicable to the synthesis of N-cyclobutyl derivatives (Nayak et al., 2014).

Potential Pharmacological Applications

Research on closely related heterocyclic compounds has demonstrated potential pharmacological applications, including antiproliferative activities. For example, pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antiproliferative activity, indicating the therapeutic potential of such structures (Atapour-Mashhad et al., 2017). This suggests that compounds with similar structural features could be explored for their bioactivity.

Material Science Applications

In the field of material science, the synthesis of oligobutadienes functionalized with primary amine groups for use as hardeners for epoxy resins has been reported (Auvergne et al., 2012). While not directly related to the compound , this research underscores the broader utility of amines in materials science, suggesting possible applications of N-cyclobutyl derivatives in developing new polymeric materials.